3-ethoxy-N'-hydroxypropanimidamide
Overview
Description
3-ethoxy-N’-hydroxypropanimidamide is an organic compound with the molecular formula C₅H₁₂N₂O₂ and a molecular weight of 132.16 g/mol . It is primarily used in research and development within the fields of chemistry and biology.
Preparation Methods
3-ethoxy-N’-hydroxypropanimidamide can be synthesized through the reaction of 3-ethoxypropionitrile with hydroxylamine hydrochloride and sodium hydroxide in a mixture of ethanol and water at room temperature for 16 hours . The reaction mixture is then concentrated under reduced pressure, admixed with dichloromethane, and filtered. The filtrate is concentrated again under reduced pressure, and the residue is used without further purification .
Chemical Reactions Analysis
3-ethoxy-N’-hydroxypropanimidamide undergoes various chemical reactions, including:
Reduction: Reduction reactions can be performed using common reducing agents, but specific conditions and products are not extensively studied.
Scientific Research Applications
3-ethoxy-N’-hydroxypropanimidamide is used in various scientific research applications, including:
Chemistry: It serves as a building block in organic synthesis and is used in the preparation of more complex molecules.
Biology: It is utilized in biochemical studies to understand enzyme interactions and metabolic pathways.
Medicine: Research involving this compound aims to develop new pharmaceuticals and therapeutic agents.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-ethoxy-N’-hydroxypropanimidamide involves its interaction with specific molecular targets, such as enzymes and receptors. It can inhibit or activate these targets, leading to various biochemical effects. The exact pathways and molecular targets are still under investigation .
Comparison with Similar Compounds
3-ethoxy-N’-hydroxypropanimidamide can be compared with similar compounds such as:
3-ethoxypropionitrile: The precursor in its synthesis.
N-hydroxypropanimidamide: A structurally related compound with similar functional groups.
Ethoxypropionamide: Another related compound used in similar research applications.
These compounds share similar chemical properties but differ in their specific applications and reactivity.
Properties
IUPAC Name |
3-ethoxy-N'-hydroxypropanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2/c1-2-9-4-3-5(6)7-8/h8H,2-4H2,1H3,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUUNZGQTFBFHIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50407742 |
Source
|
| Record name | 3-ethoxy-N'-hydroxypropanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50407742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
188720-03-8 |
Source
|
| Record name | 3-ethoxy-N'-hydroxypropanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50407742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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